Cas no 115445-31-3 (2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride)

• Product Name: 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
• CAS No: 115445-31-3
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• MDL: MFCD01090944
• CID: 1205415
• Update Time: 2025-10-30

2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-3-pyrrolidinyl-, monohydrochloride
• 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
• 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide HCl

• MDL： MFCD01090944
• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-4-1-2-10-3-4;/h4,10H,1-3H2,(H,11,12);1H
• InChI Key： CMZSIQCZAFAEDH-UHFFFAOYSA-N
• SMILES： C(NC1CCNC1)(=O)C(F)(F)F.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride

Introduction to 2,2,2-Trifluoro-N-(Pyrrolidin-3-Yl)Acetamide Hydrochloride (CAS No. 115445-31-3)

The compound 2,2,2-Trifluoro-N-(Pyrrolidin-3-Yl)Acetamide Hydrochloride, identified by the CAS registry number CAS No. 115445-31-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoroacetyl group attached to a pyrrolidine ring via an amide linkage. The presence of the trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it valuable for research and development in drug design and material science.

Recent studies have highlighted the potential of 2,2,2-Trifluoro-N-(Pyrrolidin-3-Yl)Acetamide Hydrochloride in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The trifluoromethyl group is known to improve drug-like properties such as lipophilicity and metabolic stability, which are critical for developing orally active drugs. Moreover, the pyrrolidine ring provides a rigid framework that can be further functionalized to target specific biological pathways.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic acyl substitution and amide bond formation. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent studies to enhance yield and minimize by-products. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

The physical properties of CAS No. 115445-31-3 are well-documented. It exists as a white crystalline solid with a melting point in the range of 180–190°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Applications of this compound extend beyond pharmaceuticals. It has been utilized in the development of advanced materials, particularly in the synthesis of polyamides and other polymeric systems. The trifluoromethyl group contributes to the thermal stability and mechanical strength of these materials, making them ideal for high-performance applications in aerospace and electronics industries.

In conclusion, 2,2,2-Trifluoro-N-(Pyrrolidin-3-Yl)Acetamide Hydrochloride (CAS No. 115445-31-3) is a versatile compound with promising potential across multiple disciplines. Its unique structure and favorable chemical properties continue to attract attention from researchers worldwide. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in both academic research and industrial applications.